![molecular formula C9H9B B1331370 5-bromo-2,3-dihydro-1H-indene CAS No. 6134-54-9](/img/structure/B1331370.png)
5-bromo-2,3-dihydro-1H-indene
Overview
Description
5-Bromo-2,3-dihydro-1H-indene (5-Br-2,3-DH-indene) is an organic compound that belongs to the family of heterocyclic compounds. It is a highly versatile molecule with many applications in the fields of medicinal chemistry, organic synthesis, and materials science.
Scientific Research Applications
Molecular Structure and Vibrational Studies
5-Bromo-2,3-Dihydro-1H-Indene, a derivative of 2,3-Dihydro-1H-Indene, shows potential in the study of molecular structures and vibrational properties. Research indicates that its equilibrium geometries and harmonic frequencies can be determined using density functional theory calculations. This is significant for understanding the molecular behavior of such compounds (Prasad et al., 2010).
Catalytic Chemical Reactions
This compound derivatives have been used in [5+2-2] decarbonylative cycloaddition reactions catalyzed by rhodium. These reactions, important in organic chemistry, involve carbon–carbon bond cleavage, demonstrating the compound's utility in complex chemical syntheses (Hu et al., 2022).
Synthesis of Gem-Difluorinated Compounds
The compound is also instrumental in the synthesis of gem-difluorinated compounds. This synthesis starts from commercially available indanone and involves a key gem-difluorination step. Such processes are crucial in the development of various pharmaceuticals and agrochemicals (Zhang et al., 2014).
Crystallographic Studies
The compound's derivatives are used in crystallographic studies to understand molecular interactions. For example, 5-Bromo-1-(4-bromophenyl)isatin, a related compound, was analyzed for its molecular and crystal structure, providing insights into weak intermolecular interactions (El-Hiti et al., 2018).
Electrocyclic Reactions
It plays a role in the synthesis of 2-bromo-1-aryl substituted indenes via domino reactions. These reactions are significant in the synthesis of variousfunctionalized chemical structures, highlighting the compound's versatility in organic synthesis and chemical engineering (Rosocha & Batey, 2013).
Preparation of Indenyl Compounds
This compound is crucial in the preparation of indenyl molybdenum(II) and tungsten(II) compounds. These compounds have applications in various chemical reactions and could be useful in catalysis and material science (Honzíček et al., 2010).
Synthetic Building Blocks
Multi-brominated compounds derived from this compound serve as versatile synthetic building blocks. They are used to obtain various indene and indacene derivatives, which have applications in photophysics and materials chemistry (Iwata et al., 2022).
Studies in Organic Chemistry
The compound is used in research on organic chemistry processes like electrophilic addition to olefins, which is fundamental to understanding reaction mechanisms in organic synthesis (Dewar & Fahey, 1963).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
5-bromo-2,3-dihydro-1H-indene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9Br/c10-9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMEFRXDFDVRHMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80295912 | |
Record name | 5-bromoindane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6134-54-9 | |
Record name | 6134-54-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106256 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-bromoindane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80295912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-bromo-2,3-dihydro-1H-indene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is 5-bromoindane a useful starting material in organic synthesis?
A1: 5-bromoindane serves as a valuable precursor in organic synthesis due to the presence of the bromine atom. This bromine atom can be readily substituted with other functional groups through various chemical reactions. Additionally, the presence of the indane ring system makes it a suitable building block for synthesizing more complex molecules, particularly those with biological relevance. In the context of the research paper [], 5-bromoindane is used as a starting point to synthesize 3,5-dibromoinden-1-one.
Q2: Can you elaborate on the role of 5-bromoindane in the synthesis of 3,5-dibromoinden-1-one as described in the research?
A2: The synthesis of 3,5-dibromoinden-1-one from 5-bromoindane involves a two-step process described in the paper []. Firstly, 5-bromoindane is reacted with ethylene glycol to protect the ketone group, forming a cyclic ketal intermediate. This protection is crucial to avoid unwanted side reactions during the subsequent bromination step. Secondly, the protected intermediate undergoes bromination under photochemical conditions, leading to the addition of a second bromine atom to the molecule. Finally, the protecting group is removed, yielding the desired product, 3,5-dibromoinden-1-one.
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